Cas no 15191-36-3 (2-Bromo-4,6-dimethylphenol)
2-Bromo-4,6-dimethylphenol structure
Product Name:2-Bromo-4,6-dimethylphenol
CAS No:15191-36-3
MF:C8H9BrO
MW:201.060461759567
MDL:MFCD08443978
CID:211871
PubChem ID:299976
Update Time:2025-04-19
2-Bromo-4,6-dimethylphenol Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4,6-dimethylphenol
- 2-BROMO-4,6-DIMETHYLBENZENOL
- Phenol,2-bromo-4,6-dimethyl-
- 6-Bromo-2,4-xylenol, 5-Bromo-4-hydroxy-m-xylene
- DTXSID80306077
- 2-Bromo-4,6-dimethylphenol #
- MFCD08443978
- 15191-36-3
- NSC-173998
- J-508263
- 2-bromo-4,6-dimethyl-phenol
- NSC173998
- Phenol, 2-bromo-4,6-dimethyl-
- FT-0680875
- A884053
- 2,4-dimethyl-6-bromophenol
- 6-Bromo-2,4-dimethylphenol
- EN300-192641
- CA-0824
- CS-0153366
- NS00113958
- SCHEMBL2044956
- SY023297
- AKOS005072085
- 2-Bromo-4,6-dimethylphenol96%
- 2-Bromo-4,6-dimethylphenol 96%
-
- MDL： MFCD08443978
- Inchi： 1S/C8H9BrO/c1-5-3-6(2)8(10)7(9)4-5/h3-4,10H,1-2H3
- InChI Key： CZZYAIIAXDTWEE-UHFFFAOYSA-N
- SMILES： BrC1C=C(C)C=C(C)C=1O
Computed Properties
- Exact Mass: 199.98400
- Monoisotopic Mass: 199.98368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23000
- LogP: 2.77150
2-Bromo-4,6-dimethylphenol Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
2-Bromo-4,6-dimethylphenol Customs Data
- HS CODE：2908199090
- Customs Data：
China Customs Code:
2908199090Overview:
HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%
2-Bromo-4,6-dimethylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010007556-250mg |
6-Bromo-2,4-dimethylphenol |
15191-36-3 | 97% | 250mg |
504.00 USD | 2021-07-06 | |
| Alichem | A010007556-500mg |
6-Bromo-2,4-dimethylphenol |
15191-36-3 | 97% | 500mg |
839.45 USD | 2021-07-06 | |
| Alichem | A010007556-1g |
6-Bromo-2,4-dimethylphenol |
15191-36-3 | 97% | 1g |
1,549.60 USD | 2021-07-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HB560-1g |
2-Bromo-4,6-dimethylphenol |
15191-36-3 | 96% | 1g |
655.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HB560-200mg |
2-Bromo-4,6-dimethylphenol |
15191-36-3 | 96% | 200mg |
234.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HB560-50mg |
2-Bromo-4,6-dimethylphenol |
15191-36-3 | 96% | 50mg |
104.0CNY | 2021-07-15 | |
| TRC | B699675-50mg |
2-Bromo-4,6-dimethylphenol |
15191-36-3 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B699675-100mg |
2-Bromo-4,6-dimethylphenol |
15191-36-3 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B699675-500mg |
2-Bromo-4,6-dimethylphenol |
15191-36-3 | 500mg |
$ 160.00 | 2022-06-06 | ||
| Apollo Scientific | OR15140-1g |
2-Bromo-4,6-dimethylphenol |
15191-36-3 | 96% | 1g |
£30.00 | 2025-02-19 |
2-Bromo-4,6-dimethylphenol Related Literature
-
1. Electrophilic substitution with rearrangement. Part 10. Some products of bromination of 2.4-dimethylphenol and of 4-t-butyl-2- methylphenolJudith M. Brittain,Peter B. D. de la Mare,Paul A. Newman,Wong See Chin J. Chem. Soc. Perkin Trans. 2 1982 1193
-
2. Reactions of alkyl-lithium compounds with aryl halidesPenelope A. Huddle,Guido W. Perold J. Chem. Soc. Perkin Trans. 1 1980 2617
-
K. M. Johnston,R. E. Jacobson,G. H. Williams J. Chem. Soc. C 1969 1424
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